Cas no 2227755-48-6 (rac-(3R,4S)-4-(4-bromothiophen-3-yl)oxolan-3-ol)

• Product Name: rac-(3R,4S)-4-(4-bromothiophen-3-yl)oxolan-3-ol
• CAS No: 2227755-48-6
• MF: C₈H₉BrO₂S
• MW: 249.124860525131
• CID: 6003972
• PubChem ID: 165786408
• Update Time: 2025-06-15

rac-(3R,4S)-4-(4-bromothiophen-3-yl)oxolan-3-ol Chemical and Physical Properties

Names and Identifiers

• rac-(3R,4S)-4-(4-bromothiophen-3-yl)oxolan-3-ol
• 2227755-48-6
• EN300-1635316

• Inchi： 1S/C8H9BrO2S/c9-7-4-12-3-6(7)5-1-11-2-8(5)10/h3-5,8,10H,1-2H2/t5-,8+/m0/s1
• InChI Key： LZKKBMRRJIAKFC-YLWLKBPMSA-N
• SMILES： BrC1=CSC=C1[C@@H]1COC[C@H]1O

Computed Properties

• Exact Mass: 247.95066g/mol
• Monoisotopic Mass: 247.95066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 57.7Ų

Additional information on rac-(3R,4S)-4-(4-bromothiophen-3-yl)oxolan-3-ol

Professional Introduction to rac-(3R,4S)-4-(4-bromothiophen-3-yl)oxolan-3-ol (CAS No. 2227755-48-6)

Rac-(3R,4S)-4-(4-bromothiophen-3-yl)oxolan-3-ol is a key compound in the field of pharmaceutical chemistry, renowned for its unique structural and functional properties. This heterocyclic compound belongs to the oxolane family, characterized by a five-membered ring containing an oxygen atom. The presence of a bromothiophene moiety at the 4-position and a hydroxyl group at the 3-position of the oxolane ring imparts distinct chemical reactivity and biological potential, making it a subject of intense interest in medicinal chemistry and drug discovery.

The chemical structure of rac-(3R,4S)-4-(4-bromothiophen-3-yl)oxolan-3-ol can be described as a fused system of an oxolane ring and a brominated thiophene derivative. This configuration allows for diverse interactions with biological targets, including enzymes and receptors, which are pivotal in modulating various physiological processes. The stereochemistry of the compound, specifically the (3R,4S) configuration, is crucial as it determines the spatial arrangement of functional groups, influencing its pharmacokinetic behavior and therapeutic efficacy.

In recent years, there has been significant research focused on leveraging the structural features of rac-(3R,4S)-4-(4-bromothiophen-3-yl)oxolan-3-ol for the development of novel therapeutic agents. The bromothiophene scaffold has been widely explored due to its ability to engage in multiple binding modes with biological targets, enhancing drug-receptor affinity. Furthermore, the hydroxyl group at the 3-position provides a site for further functionalization, enabling the synthesis of derivatives with tailored pharmacological properties.

One of the most compelling aspects of this compound is its potential in antimicrobial applications. Studies have demonstrated that derivatives of oxolane-containing compounds exhibit potent activity against Gram-positive bacteria and fungi. The bromothiophene moiety, in particular, has been shown to disrupt bacterial cell wall synthesis and membrane integrity, offering a novel mechanism of action against resistant strains. This has prompted researchers to investigate rac-(3R,4S)-4-(4-bromothiophen-3-yl)oxolan-3-ol as a lead compound for developing next-generation antimicrobial agents.

Another area where this compound has shown promise is in anticancer research. The unique structural features of rac-(3R,4S)-4-(4-bromothiophen-3-yl)oxolan-3-ol allow it to interact with key enzymes involved in cancer cell proliferation and survival. Preclinical studies have indicated that derivatives of this compound can inhibit tyrosine kinases and other signaling molecules critical for tumor growth. Additionally, the stereochemical purity of this compound ensures minimal off-target effects, making it an attractive candidate for further development into a clinical candidate.

The synthesis of rac-(3R,4S)-4-(4-bromothiophen-3-yl)oxolan-3-ol involves multi-step organic transformations that require precise control over reaction conditions and stereochemistry. Advanced synthetic methodologies, such as asymmetric catalysis and chiral auxiliary-assisted reactions, have been employed to achieve high enantiomeric purity. These synthetic strategies not only enhance the yield but also improve the overall quality of the final product, ensuring its suitability for pharmaceutical applications.

In conclusion, rac-(3R,4S)-4-(4-bromothiophen-3-yl)oxolan-3-ol (CAS No. 2227755-48-6) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Its potential in antimicrobial and anticancer therapies underscores its importance as a lead compound for drug discovery. As research continues to uncover new applications for this compound, it is likely to play an increasingly vital role in the development of innovative therapeutic strategies.